Cas no 1804681-73-9 (2-Amino-5-(difluoromethyl)-3-methylpyridine-6-methanol)

• Product Name: 2-Amino-5-(difluoromethyl)-3-methylpyridine-6-methanol
• CAS No: 1804681-73-9
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4856608
• Update Time: 2025-11-01

2-Amino-5-(difluoromethyl)-3-methylpyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-3-methylpyridine-6-methanol

• Inchi： 1S/C8H10F2N2O/c1-4-2-5(7(9)10)6(3-13)12-8(4)11/h2,7,13H,3H2,1H3,(H2,11,12)
• InChI Key： JASHHTXZUFIUSQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=C(N)N=C1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 0.6
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-5-(difluoromethyl)-3-methylpyridine-6-methanol

Comprehensive Overview of 2-Amino-5-(difluoromethyl)-3-methylpyridine-6-methanol (CAS No. 1804681-73-9)

2-Amino-5-(difluoromethyl)-3-methylpyridine-6-methanol (CAS No. 1804681-73-9) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its unique difluoromethyl and methanol functional groups, has garnered attention for its versatility in drug discovery and material science. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural features of 2-Amino-5-(difluoromethyl)-3-methylpyridine-6-methanol make it a valuable intermediate in synthetic chemistry. Its pyridine core is known for enhancing metabolic stability and bioavailability in drug candidates, while the difluoromethyl group can improve lipophilicity and membrane permeability. These properties align with current trends in precision medicine and small-molecule therapeutics, addressing frequent search queries like "fluorinated pyridine applications" and "heterocyclic compound synthesis."

In agrochemical research, this compound's methylpyridine scaffold shows promise for designing novel crop protection agents. The amino and methanol moieties provide reactive sites for further derivatization, enabling the creation of targeted pesticides with reduced environmental impact—a hot topic in green chemistry discussions. Recent patent analyses reveal growing interest in similar structures for sustainable agriculture solutions.

Analytical characterization of CAS 1804681-73-9 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, reflecting industry demands for high-purity intermediates. The compound's stability under various pH conditions makes it suitable for formulation development, another frequently searched area in pharmaceutical forums. Computational studies suggest potential interactions with enzyme active sites, particularly in anti-inflammatory and anticancer research pathways.

Market trends indicate rising demand for fluorinated heterocycles like this pyridine derivative, driven by their applications in PET imaging probes and bioconjugation technologies. The 6-methanol functionality specifically enables covalent attachment to nanoparticles—a technique gaining traction in targeted drug delivery systems. Such applications respond to popular searches about "smart materials in medicine" and "next-generation diagnostic tools."

Quality control protocols for 2-Amino-5-(difluoromethyl)-3-methylpyridine-6-methanol emphasize strict control of regioisomeric impurities, a critical concern for regulatory compliance in GMP synthesis. The compound's chirality at the methanol-bearing carbon also opens avenues for enantioselective catalysis studies, connecting to trending topics in asymmetric synthesis methodologies.

Environmental fate studies of similar difluoromethylpyridines suggest moderate biodegradability, making them preferable to persistent halogenated compounds—an important consideration for researchers querying "eco-friendly fluorochemicals." The hydrogen bonding capacity of both amino and hydroxyl groups enhances crystal engineering possibilities, relevant to pharmaceutical cocrystal development searches.

In material science applications, the π-conjugated system of this compound shows potential for organic electronics, particularly in OLED and sensor technologies. This aligns with growing interest in "fluorophores for bioimaging" and "molecular sensors," as evidenced by search engine analytics. The balanced lipophilic-hydrophilic character of the molecule makes it particularly interesting for interface engineering applications.

Safety assessments of CAS 1804681-73-9 derivatives indicate favorable toxicological profiles compared to traditional halogenated compounds, addressing common concerns about "safluorinated alternatives." The compound's metabolic stability also makes it attractive for prodrug design, a subject of numerous recent publications and conference presentations.

Future research directions for 2-Amino-5-(difluoromethyl)-3-methylpyridine-6-methanol may explore its metal-chelating properties for catalytic applications or its incorporation into biodegradable polymers. These potential uses respond to emerging search trends about "multifunctional monomers" and "sustainable material additives," positioning this compound at the intersection of multiple cutting-edge research fields.